1-(2-methyl-1H-pyrazolo[1,2-a]triazol-4-ium-3-yl)ethanone

• CAS No.: 59046-09-2
• Molecular Formula: C8H10N3O+
• Molecular Weight: 164.18 g/mol
• IUPAC Name: 1-(2-methyl-1H-pyrazolo[1,2-a]triazol-4-ium-3-yl)ethanone
• InChI: InChI=1S/C8H9N3O/c1-6-8(7(2)12)10-4-3-5-11(10)9-6/h3-5H,1-2H3/p+1
• InChI Key: HYZDZPQVZBSXSV-UHFFFAOYSA-O
• Canonical SMILES: CC1=C([N+]2=CC=CN2N1)C(=O)C

Description

1-(2-Methyl-1H-pyrazolo[1,2-a]triazol-4-ium-3-yl)ethanone is a heterocyclic compound featuring a fused pyrazole-triazolium core with a methyl substituent at position 2 and an acetyl (ethanone) group at position 2.

Comparison with Similar Compounds

Pyrazolo-Triazole Derivatives

• Example: 3-{5-[5-Amino-4-(2-phenylhydrazino)-1H-pyrazol-3-yl]-3,4-dimethylthieno[2,3-b]thiophen-2-yl}-4-(2-phenylhydrazino)-1H-pyrazo-5-yl amine (11a) Structural Differences: Incorporates thieno-thiophene and phenylhydrazine moieties instead of a triazolium ring.

Imidazo-Pyridine Derivatives

• Example: 1-(2,6-Dimethylimidazo[1,2-a]pyridin-3-yl)ethanone Structural Differences: Replaces the pyrazolo-triazolium core with an imidazo-pyridine system. Properties: Exhibits similar C=O stretching (IR: ~1720 cm⁻¹) but distinct aromatic proton environments (NMR: δ 7.3–8.9 for pyridine protons) .

Triazole-Ethanone Hybrids

• Example: 1-(2-Naphthyl)-2-(1,2,4-triazole-1-yl)ethanone oxime ethers (D1–D4) Functional Differences: Includes oxime ether groups, enhancing hydrogen-bonding capacity.

Physicochemical Properties

Property	Target Compound	Analogous Compound	Data Source
Melting Point	Not reported	>300°C (Compound 7b)
IR (C=O Stretch)	Expected ~1700–1720 cm⁻¹	1720 cm⁻¹ (Compound 7b)
¹H-NMR (CH₃)	Likely δ 2.2–2.5	δ 2.22 (s, 6H, CH₃; Compound 10)
Synthetic Yield	Not reported	70–80% (Hydrazones 11a,b)

Key Differentiators

Core Heterocycle: The pyrazolo-triazolium system is distinct from imidazo-pyridine or thieno-thiophene cores, offering unique electronic properties due to its cationic nitrogen .

Substituent Effects: The methyl group at position 2 and ethanone at position 3 may sterically and electronically modulate reactivity compared to phenyl or halogen substituents in analogs .